4-(4-Guanidinobenzoyloxy)phenylacetic acid
4-(4-Guanidinobenzoyloxy)phenylacetic acid
Brand Name:
Vulcanchem
CAS No.:
71079-09-9
VCID:
VC0021791
InChI:
InChI=1S/C16H15N3O4.CH4O3S/c17-16(18)19-12-5-3-11(4-6-12)15(22)23-13-7-1-10(2-8-13)9-14(20)21;1-5(2,3)4/h1-8H,9H2,(H,20,21)(H4,17,18,19);1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)O.C1=CC(=CC=C1CC(=O)O)OC(=O)C2=CC=C(C=C2)N=C(N)N
Molecular Formula:
C17H19N3O7S
Molecular Weight:
409.4 g/mol
4-(4-Guanidinobenzoyloxy)phenylacetic acid
CAS No.: 71079-09-9
Reference Standards
VCID: VC0021791
Molecular Formula: C17H19N3O7S
Molecular Weight: 409.4 g/mol
| CAS No. | 71079-09-9 |
|---|---|
| Product Name | 4-(4-Guanidinobenzoyloxy)phenylacetic acid |
| Molecular Formula | C17H19N3O7S |
| Molecular Weight | 409.4 g/mol |
| IUPAC Name | 2-[4-[4-(diaminomethylideneamino)benzoyl]oxyphenyl]acetic acid;methanesulfonic acid |
| Standard InChI | InChI=1S/C16H15N3O4.CH4O3S/c17-16(18)19-12-5-3-11(4-6-12)15(22)23-13-7-1-10(2-8-13)9-14(20)21;1-5(2,3)4/h1-8H,9H2,(H,20,21)(H4,17,18,19);1H3,(H,2,3,4) |
| Standard InChIKey | JXMOPIDYHUYOED-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)O.C1=CC(=CC=C1CC(=O)O)OC(=O)C2=CC=C(C=C2)N=C(N)N |
| Canonical SMILES | CS(=O)(=O)O.C1=CC(=CC=C1CC(=O)O)OC(=O)C2=CC=C(C=C2)N=C(N)N |
| Synonyms | 4-[[4-[(Aminoiminomethyl)amino]benzoyl]oxy]-benzeneacetic Acid Monomethanesulfonate; |
| PubChem Compound | 130394 |
| Last Modified | Nov 11 2021 |
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